Cas no 882670-61-3 (4-Piperidinamine, 1-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethyl-)
![4-Piperidinamine, 1-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethyl- structure](https://www.kuujia.com/scimg/cas/882670-61-3x500.png)
882670-61-3 structure
Product name:4-Piperidinamine, 1-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethyl-
4-Piperidinamine, 1-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 4-Piperidinamine, 1-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethyl-
- 1-(2-amino-4-(trifluoromethyl)phenyl)-N,N-dimethylpiperidin-4-amine
- SCHEMBL2966249
- 882670-61-3
- DB-211145
- 1-[2-Amino-4-(trifluoromethyl)phenyl]-N,N-dimethyl-4-piperidinamine
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- Inchi: InChI=1S/C14H20F3N3/c1-19(2)11-5-7-20(8-6-11)13-4-3-10(9-12(13)18)14(15,16)17/h3-4,9,11H,5-8,18H2,1-2H3
- InChI Key: IVMQMEILOXGSNH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 287.16093214Da
- Monoisotopic Mass: 287.16093214Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 32.5Ų
4-Piperidinamine, 1-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethyl- Related Literature
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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